8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline

• IUPAC Name: 8-[(5-nitro-2-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]quinoline
• InChI: InChI=1S/C14H11N5O2S/c1-2-9-18-14(16-13(17-18)19(20)21)22-11-7-3-5-10-6-4-8-15-12(10)11/h2-8H,1,9H2
• InChI Key: JKXBHXSUFAXBAF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NC(=N1)[N+](=O)[O-])SC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C14H11N5O2S
• Molecular Weight: 313.34 g/mol

Description

8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline, also known as ANQ, is a heterocyclic compound that has been the subject of scientific research for its potential therapeutic applications. ANQ is a quinoline derivative that contains a triazole ring and a nitro group, which are important for its biological activity.

Mechanism of Action

The mechanism of action of 8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been found to induce DNA damage and apoptosis in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the disease being studied. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in diseases such as arthritis. In addition, this compound has been found to have activity against bacterial and parasitic infections, which may be due to its ability to inhibit DNA synthesis and repair.

Advantages and Limitations for Lab Experiments

8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline has several advantages for lab experiments, including its relatively simple synthesis method and its ability to inhibit enzymes involved in DNA synthesis and repair. However, this compound also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions. These limitations may make it difficult to use this compound in certain experiments, and may require the use of alternative compounds or formulations.

Future Directions

There are several future directions for 8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline research, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacological properties. In cancer research, this compound could be further studied as a potential combination therapy with other anti-cancer drugs. In addition, this compound could be investigated as a potential treatment for other diseases such as viral infections and neurodegenerative disorders. Finally, the pharmacological properties of this compound could be optimized through the development of new formulations or drug delivery methods.

Synthesis Methods

8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline can be synthesized through a multi-step process that involves the reaction of 8-hydroxyquinoline with allyl bromide, followed by the reaction of the resulting compound with sodium azide and nitric acid. The final step involves the reaction of the intermediate compound with thiosemicarbazide and triethylamine to yield this compound. The synthesis method has been optimized to improve the yield and purity of this compound, and various analytical techniques such as NMR and HPLC have been used to characterize the compound.

Scientific Research Applications

8-[(1-allyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]quinoline has been shown to have potential therapeutic applications in various diseases such as cancer, malaria, and tuberculosis. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been investigated as a potential anti-malarial drug, as it has been shown to have activity against Plasmodium falciparum, the parasite responsible for malaria. In addition, this compound has been studied as a potential anti-tuberculosis drug, as it has been found to have activity against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.